Cas no 2361762-33-4 (N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361762-33-4
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5414813
• PubChem ID: 145896370
• Update Time: 2025-05-19

N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z1492363408
• EN300-26579630
• 2361762-33-4
• N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C16H20N2O3/c1-3-15(19)18-10-8-12(9-11-18)16(20)17-13-6-4-5-7-14(13)21-2/h3-7,12H,1,8-11H2,2H3,(H,17,20)
• InChI Key： WSVBTQKFLLUCFK-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC=CC=C2OC)=O)CC1

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.0±43.0 °C(Predicted)
• pka: 13.95±0.70(Predicted)

Additional information on N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Professional Introduction to N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361762-33-4)

N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2361762-33-4, represents a fascinating blend of structural complexity and potential biological activity. Its molecular structure incorporates several key functional groups, including a piperidine ring, a methoxy-substituted phenyl group, and an acryloyl moiety, which collectively contribute to its unique chemical properties and reactivity.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and interact with biological targets. In the case of N-(2-methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, the presence of this ring suggests potential interactions with proteins and enzymes, making it a promising candidate for drug discovery. The methoxy-substituted phenyl group adds another layer of complexity, influencing both the electronic properties of the molecule and its potential metabolic pathways.

The acryloyl moiety, characterized by its C=C double bond and carbonyl group, is particularly noteworthy for its reactivity. This group can participate in various chemical reactions, including Michael additions and Diels-Alder reactions, which are frequently employed in synthetic organic chemistry. The combination of these functional groups makes N-(2-methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide a versatile intermediate in the synthesis of more complex pharmaceutical compounds.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interaction patterns for N-(2-methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide on target proteins. These studies have highlighted its potential as an inhibitor of certain kinases and other enzymes implicated in various diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits moderate affinity for several protein targets, suggesting multiple potential therapeutic applications. The compound's ability to modulate enzyme activity has been particularly intriguing, with early findings indicating possible benefits in the treatment of inflammatory disorders and cancer.

The synthesis of N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in achieving high yields and purity levels.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for any potential therapeutic agent. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

The potential applications of N-(2361762-33-4) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique reactivity could be leveraged to develop novel compounds with enhanced performance characteristics.

The regulatory landscape for new chemical entities like N-(2-Methoxyphenyl)-1-(1-oxo-2-propen-1-yl)-4-piperidine-carboxamide (CAS No.^2361762_-334) is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and thorough preclinical testing are essential steps toward bringing such compounds into clinical development or commercial use.

The role of N-(2361762-33-4) in medicinal chemistry continues to evolve as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing our understanding of this compound's potential and translating it into tangible benefits for patients worldwide.